Cas no 147034-11-5 (1-Naphthalenamine,5,7-dimethyl-)
147034-11-5 structure
Product Name:1-Naphthalenamine,5,7-dimethyl-
CAS No:147034-11-5
MF:C12H13N
MW:171.238322973251
CID:100902
PubChem ID:10920966
Update Time:2025-04-18
1-Naphthalenamine,5,7-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Naphthalenamine,5,7-dimethyl-
- 1-Naphthalenamine,5,7-dimethyl-(9CI)
- 5,7-dimethylnaphthalen-1-amine
- 147034-11-5
-
- Inchi: 1S/C12H13N/c1-8-6-9(2)10-4-3-5-12(13)11(10)7-8/h3-7H,13H2,1-2H3
- InChI Key: NDDYXDGQJRAXHP-UHFFFAOYSA-N
- SMILES: NC1=CC=CC2=C(C)C=C(C)C=C21
Computed Properties
- Exact Mass: 171.10489
- Monoisotopic Mass: 171.104799419g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26Ų
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: nothing
Experimental Properties
- PSA: 26.02
1-Naphthalenamine,5,7-dimethyl- Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
147034-11-5 (1-Naphthalenamine,5,7-dimethyl-) Related Products
- 50870-10-5(3-Methylnaphthalen-1-amine)
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- 102878-61-5(5-Methylnaphthalen-1-amine)
- 4523-45-9(4-Methylnaphthalen-1-amine)
- 116530-22-4(6-Methylnaphthalen-1-amine)
- 130523-30-7(8-Methylnaphthalen-1-amine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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